Cas no 1329641-35-1 ((4S)-3-(2R)-2-(2R)-2-(2,4-Difluorophenyl)oxiranyl-1-oxopropyl-4-benzyl-2-oxazolidinone-d3)

• Product Name: (4S)-3-(2R)-2-(2R)-2-(2,4-Difluorophenyl)oxiranyl-1-oxopropyl-4-benzyl-2-oxazolidinone-d3
• CAS No: 1329641-35-1
• MF: C₂₁H₁₉F₂NO₄
• MW: 387.37667298317
• CID: 4552539
• Update Time: 2025-06-28

(4S)-3-(2R)-2-(2R)-2-(2,4-Difluorophenyl)oxiranyl-1-oxopropyl-4-benzyl-2-oxazolidinone-d3 Chemical and Physical Properties

Names and Identifiers

• (4S)-3-[(2R)-2-[(2R)-2-(2,4-Difluorophenyl)oxiranyl]-1-oxopropyl]-4-benzyl-2-oxazolidinone-d3
• (4S)-3-[(2R)-2-[(2R)-2-(2,4-Difluorophenyl)-2-oxiranyl]-1-oxopropyl]-4-(phenylMethyl)-2-oxazolidinone-d3
• (4S)-3-(2R)-2-(2R)-2-(2,4-Difluorophenyl)oxiranyl-1-oxopropyl-4-benzyl-2-oxazolidinone-d3

• Inchi： 1S/C21H19F2NO4/c1-13(21(12-28-21)17-8-7-15(22)10-18(17)23)19(25)24-16(11-27-20(24)26)9-14-5-3-2-4-6-14/h2-8,10,13,16H,9,11-12H2,1H3/t13-,16+,21-/m1/s1
• InChI Key： SJRVUCOOQMMMJY-ZQWRNJAYSA-N
• SMILES： c1c(F)c([C@@]2(CO2)[C@@H](C(=O)N2C(=O)OC[C@@H]2Cc2ccccc2)C)ccc1F

Additional information on (4S)-3-(2R)-2-(2R)-2-(2,4-Difluorophenyl)oxiranyl-1-oxopropyl-4-benzyl-2-oxazolidinone-d3

Professional Introduction to Compound with CAS No. 1329641-35-1 and Product Name: (4S)-3-(2R)-2-(2R)-2-(2,4-Difluorophenyl)oxiranyl-1-oxopropyl-4-benzyl-2-oxazolidinone-d3

Compound with the CAS number 1329641-35-1 and the product name (4S)-3-(2R)-2-(2R)-2-(2,4-Difluorophenyl)oxiranyl-1-oxopropyl-4-benzyl-2-oxazolidinone-d3 represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This compound, featuring a complex stereogenic architecture, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of multiple stereocenters and functional groups makes it a versatile scaffold for medicinal chemists exploring structure-activity relationships (SAR) in drug discovery.

The molecular structure of this compound is characterized by a tetrahydropyranone core, which is a common motif in biologically active molecules. The (4S)-configuration at the 4-position of the oxazolidinone ring contributes to its unique stereochemical properties, which are critical for optimizing pharmacokinetic and pharmacodynamic profiles. Additionally, the (2R)-configuration at the 2-position of the oxirane ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The (2,4-difluorophenyl) substituent at the 5-position of the tetrahydropyranone ring introduces electronic and steric effects that can influence binding interactions with biological targets. Fluoro substituents are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, making them a preferred choice in drug design. Recent studies have demonstrated that compounds incorporating difluorophenyl groups exhibit enhanced binding to protein targets, often leading to improved therapeutic efficacy.

The deuterated version (d3) of this compound, denoted as (4S)-3-(2R)-2-(2R)-2-(2,4-Difluorophenyl)oxiranyl-1-oxopropyl-4-benzyl-2-oxazolidinone-d3, is particularly useful in NMR spectroscopy and mass spectrometry studies. Deuterated compounds provide high-resolution structural information, enabling researchers to elucidate complex reaction mechanisms and dynamic processes. This is especially valuable in understanding how the compound interacts with biological macromolecules at an atomic level.

In recent years, there has been a growing interest in chiral auxiliaries and catalysts for asymmetric synthesis. The oxazolidinone scaffold in this compound serves as an excellent platform for developing such tools. Researchers have leveraged similar structures to create highly efficient catalysts for enantioselective transformations, which are pivotal in constructing complex chiral molecules en route to pharmaceuticals. The utility of this compound as a building block for asymmetric synthesis has been highlighted in several cutting-edge studies published in leading organic chemistry journals.

The pharmaceutical industry has been actively exploring novel scaffolds that combine multiple pharmacophoric elements into a single molecule. The benzyl group at the 4-position of the oxazolidinone ring adds another layer of complexity to this compound, potentially enhancing its solubility and bioavailability. Benzyl groups are frequently used in drug design due to their ability to improve pharmacokinetic properties while maintaining biological activity. The integration of such features into a single molecular framework underscores the compound's potential as a lead candidate for further development.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before experimental synthesis. Molecular modeling studies have shown that this compound exhibits promising interactions with various biological targets, including enzymes and receptors implicated in human diseases. These virtual screening approaches have accelerated the drug discovery process by identifying promising candidates early in the development pipeline.

The synthesis of complex molecules like this one often requires multi-step organic transformations, each meticulously designed to preserve stereochemical integrity. Recent innovations in synthetic methodology have made it possible to construct such intricate structures with high enantioselectivity and yield. Techniques such as transition-metal-catalyzed reactions and enzymatic resolutions have played a crucial role in achieving these milestones. The synthetic strategies employed in producing this compound serve as an excellent example of modern organic synthesis at its finest.

The impact of fluorine chemistry on medicinal drug development cannot be overstated. Fluorinated compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts. The presence of two fluorine atoms at the para position on the aromatic ring ((2,4-difluorophenyl)) enhances lipophilicity while minimizing metabolic liability. This balance is critical for achieving optimal therapeutic outcomes without compromising safety profiles.

As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will remain indispensable tools for medicinal chemists. Their versatility as scaffolds for drug discovery allows researchers to explore diverse chemical space efficiently. By leveraging advanced synthetic techniques and computational methods, scientists can rapidly optimize these molecules for clinical applications.

In conclusion, compound with CAS no. 1329641-35-1 and product name (4S)-3-(2R)-2-(2R)-2-(2,4-Difluorophenyl)oxiranyl-1-oxopropyl-4-benzyl-2-oxazolidinone-d3 represents a significant contribution to modern pharmaceutical research. Its complex stereochemistry, functional group diversity, and potential applications make it a valuable asset in developing next-generation therapeutics. As our understanding of biological systems evolves, compounds like this will continue to play a pivotal role in advancing human health through innovative drug design strategies.